Cas no 2090303-16-3 (1-(3-Ethyl-4-hydroxypiperidin-1-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(3-Ethyl-4-hydroxypiperidin-1-yl)-2-(methylamino)ethan-1-one
• CAS No: 2090303-16-3
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5721656
• PubChem ID: 121202935
• Update Time: 2023-10-26

1-(3-Ethyl-4-hydroxypiperidin-1-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• F1907-6793
• 1-(3-ethyl-4-hydroxypiperidin-1-yl)-2-(methylamino)ethanone
• AKOS026711162
• 1-(3-ethyl-4-hydroxypiperidin-1-yl)-2-(methylamino)ethan-1-one
• 2090303-16-3
• starbld0037117
• Ethanone, 1-(3-ethyl-4-hydroxy-1-piperidinyl)-2-(methylamino)-
• 1-(3-Ethyl-4-hydroxypiperidin-1-yl)-2-(methylamino)ethan-1-one

• Inchi： 1S/C10H20N2O2/c1-3-8-7-12(5-4-9(8)13)10(14)6-11-2/h8-9,11,13H,3-7H2,1-2H3
• InChI Key： AAVVFXDTAXYLBY-UHFFFAOYSA-N
• SMILES： OC1CCN(C(CNC)=O)CC1CC

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.061±0.06 g/cm3(Predicted)
• Boiling Point: 349.8±37.0 °C(Predicted)
• pka: 14.65±0.40(Predicted)